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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Acetylcyclopentane-d4, a

deuterated analog of acetylcyclopentane. This document details its chemical properties,

applications in scientific research, and relevant biological pathways.

Chemical and Physical Properties
1-Acetylcyclopentane-d4, also known by its IUPAC name 1-(cyclopentyl-2,2,5,5-d4)ethan-1-

one, is a stable isotope-labeled form of 1-acetylcyclopentane. The incorporation of four

deuterium atoms at the 2 and 5 positions of the cyclopentane ring makes it a valuable tool in

various research applications, particularly in mass spectrometry-based assays.

While a specific, unique CAS number for 1-Acetylcyclopentane-d4 is not consistently reported

in major chemical databases, it is often referenced under the CAS number of its non-

deuterated counterpart, 6004-60-0. Researchers should verify the isotopic purity and specific

product information with the supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15352249?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₇H₈D₄O [1][2]

Molecular Weight 116.2 g/mol [2]

IUPAC Name
1-(cyclopentyl-2,2,5,5-

d4)ethan-1-one
[2]

Synonyms
1-Cyclopentylethanone-d4,

Cyclopentyl Methyl Ketone-d4
[1][2]

CAS Number
6004-60-0 (for non-deuterated

form)
[1][2]

Applications in Research and Drug Development
1-Acetylcyclopentane-d4 serves as an internal standard in quantitative analytical methods and

as a tracer in metabolic studies. Its primary documented applications are in the development of

novel therapeutics.

Inhibitors of Rifampicin-Resistant Staphylococcus
aureus
Isotopically labeled compounds like 1-Acetylcyclopentane-d4 are crucial for the

pharmacokinetic and metabolic profiling of potential drug candidates. It has been used as a

labeled analog in the development of small molecule inhibitors targeting rifampicin-resistant

strains of Staphylococcus aureus.

Rifampicin resistance in S. aureus primarily arises from mutations in the β-subunit of RNA

polymerase (RNAP), encoded by the rpoB gene.[3][4] These mutations alter the binding site of

rifampicin, reducing its inhibitory effect on bacterial transcription.[3][4] The development of new

inhibitors often involves extensive screening and characterization of compound libraries, where

deuterated standards are essential for accurate quantification in complex biological matrices.

Synthesis of Leukotriene D4 (LTD4) Receptor
Antagonists
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1-Acetylcyclopentane-d4 is also utilized in the synthesis of non-quinoline leukotriene D4 (LTD4)

receptor antagonists. Leukotrienes are inflammatory mediators involved in various pathological

conditions, including asthma and allergic reactions.[5][6] LTD4 exerts its effects by binding to

cysteinyl leukotriene receptors (CysLT1R and CysLT2R), which are G-protein coupled

receptors.[5][6]

The signaling cascade initiated by LTD4 binding to its receptor, primarily CysLT1R, involves the

activation of G-proteins, leading to the mobilization of intracellular calcium and the influx of

extracellular calcium.[5] This signaling pathway ultimately results in smooth muscle contraction,

bronchoconstriction, and an inflammatory response.[5][6] The development of LTD4 receptor

antagonists is a key strategy for treating inflammatory diseases.

Signaling and Resistance Pathways
The following diagrams illustrate the biological pathways relevant to the applications of 1-

Acetylcyclopentane-d4.

Mechanism of Rifampicin Resistance in Staphylococcus aureus
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Rifampicin Resistance Mechanism in S. aureus
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Leukotriene D4 (LTD4) Signaling Pathway

Experimental Considerations
Due to the lack of publicly available, detailed experimental protocols for the synthesis of 1-

Acetylcyclopentane-d4, researchers should consult specialized chemical synthesis literature or

contact commercial suppliers of stable isotope-labeled compounds for custom synthesis

inquiries. General methods for deuterium labeling often involve acid- or base-catalyzed

exchange reactions in the presence of a deuterium source like D₂O, or the use of deuterated

starting materials in a multi-step synthesis.

When using 1-Acetylcyclopentane-d4 as an internal standard, it is crucial to establish its

chemical and isotopic purity. The stability of the deuterium labels under the experimental

conditions (e.g., extraction, chromatography, and ionization) should also be verified to ensure

accurate quantification.

In summary, 1-Acetylcyclopentane-d4 is a valuable tool for researchers in drug discovery and

development, particularly in the fields of antibacterial and anti-inflammatory therapies. Its use

as a stable isotope-labeled internal standard and tracer facilitates the accurate study of

pharmacokinetics and metabolic pathways of novel drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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